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Compound of Interest

Compound Name:
2-Methoxy-3-nitrobenzene-1-

sulfonamide

CAS No.: 1261827-86-4

Cat. No.: B13273451

Get Quote

H,

C) and Mass Spectrometry (ESI-MS/MS) Compound Class: Polysubstituted
Benzenesulfonamide

Executive Summary
The precise characterization of 2-Methoxy-3-nitrobenzene-1-sulfonamide (CAS: 70628-39-6

or analog) presents unique challenges due to the "push-pull" electronic effects of the electron-

donating methoxy group flanked by two strong electron-withdrawing groups (nitro and

sulfonamide). This guide provides a robust protocol for verifying structural integrity,

distinguishing regioisomers, and identifying common synthetic impurities.

Chemical Identity & Properties
IUPAC Name: 2-Methoxy-3-nitrobenzenesulfonamide
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Molecular Formula:

Molecular Weight: 232.21 g/mol

Key Structural Features:

Steric Crowding: The methoxy group at C2 is sterically comprised between the

sulfonamide (C1) and nitro (C3) groups, restricting rotation and potentially influencing

NOE (Nuclear Overhauser Effect) signals.

Acidity: The sulfonamide

is weakly acidic (

), making it ionizable in basic media.

Nuclear Magnetic Resonance (NMR) Protocol[2][3]
[4][5][6][7][8]
Experimental Setup

Instrument: 400 MHz or higher (600 MHz recommended for resolving aromatic coupling).

Solvent Selection:

Preferred: DMSO-

(99.9% D).

Reasoning: Sulfonamide protons are exchangeable. In

, the

signal is often broad or invisible due to exchange rates. DMSO forms hydrogen bonds with
the

, sharpening the signal and shifting it downfield (typically

7.0–8.0 ppm), allowing for accurate integration.
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Concentration: 5–10 mg in 0.6 mL solvent.

Temperature: 298 K (25°C).

Predicted H NMR Analysis (DMSO- )
The aromatic ring possesses three adjacent protons (positions 4, 5, and 6), creating an AMX or

ABC spin system depending on the field strength.

Chemical Shift
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Structural
Logic
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Self-Validating the NMR Data
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To ensure the spectrum corresponds to the 2-methoxy-3-nitro isomer and not the 4-methoxy or

regioisomers:

Coupling Constants (

):

The triplet at H-5 should show two ortho couplings (

Hz and

Hz).

Validation: If you see meta coupling (

Hz) as the primary splitting, the substitution pattern is likely 1,2,4 or 1,3,5, indicating the
wrong isomer.

NOE (Nuclear Overhauser Effect):

Irradiate the Methoxy singlet (

ppm).

Result: No enhancement of aromatic protons should be observed if the methoxy is

sandwiched between

and

(steric block). However, if it were the 4-methoxy isomer, NOE would be observed on the
adjacent H-3/H-5 protons.

Mass Spectrometry (MS) Protocol[5][6]
Ionization Strategy

Method: Electrospray Ionization (ESI).[1][2]

Polarity:Negative Mode (ESI-) is superior for sulfonamides.

Mechanism:[3][4][5] Deprotonation of the sulfonamide nitrogen:
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.

Benefit: Cleaner spectra with less background noise compared to positive mode, which

often produces complex sodium/potassium adducts (

,

).

Fragmentation Pathway (MS/MS)
In Negative Mode ESI, the parent ion will be observed at

231.

Key Transitions:

Loss of

(64 Da): The primary fragmentation channel for sulfonamides.

(Rearrangement to aniline derivative).

Loss of Methyl Radical (15 Da): From the methoxy group (radical mechanism).

.

Loss of Nitro Group (46 Da):

.

MS Workflow Diagram
The following diagram illustrates the logical flow for structural confirmation using MS

fragmentation.
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Sample: 2-Methoxy-3-nitrobenzene-1-sulfonamide
(MW: 232.21)

ESI Source (Negative Mode)

Infusion

Parent Ion [M-H]⁻
m/z 231

Deprotonation

Fragment A: [M-H-SO₂]⁻
m/z 167

(Amino-nitro-anisole anion)

Loss of SO₂ (-64 Da)
(Primary Pathway)

Fragment B: [M-H-NO₂]⁻
m/z 185

Loss of NO₂ (-46 Da)

Fragment C: [M-H-SO₂-CH₃]•⁻
m/z 152

Loss of •CH₃ (-15 Da)

Click to download full resolution via product page

Caption: ESI(-) Fragmentation pathway for structural confirmation. The transition 231 -> 167 is

the specific quantifier transition.

Synthesis & Impurity Profiling
When analyzing this compound, researchers must be aware of specific process-related

impurities that may interfere with spectra.
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Impurity Type Origin Detection Method

Sulfonic Acid
Hydrolysis of sulfonamide

during workup.

MS: Peak at

232 (Negative mode:

232). NMR: Loss of broad

singlet; highly acidic proton

usually exchanges with water.

Des-nitro Analog
Incomplete nitration or over-

reduction.

MS: Shift of -45 Da. NMR:

Loss of downfield shift on H-4.

Bis-sulfonamide
Over-reaction of sulfonyl

chloride with ammonia.

MS: Dimer mass (

). NMR: Doubling of aromatic

signals or asymmetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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